Cas no 104165-94-8 (sodium 2-oxo-4-phenylbutanoate)

sodium 2-oxo-4-phenylbutanoate Properties

Names and Identifiers

• Benzenebutanoic acid, a-oxo-, sodium salt
• -OXO-4-PHENYLBUTANOIC ACID.SODIUM SALT
• alpha-Oxo-benzenebutanoic acid sodium salt
• alpha-Oxo-4-phenylbutanoic acid sodium salt
• sodium 2-oxo-4-phenylbutanoate

• MDL： MFCD27952514
• InChIKey： KIZSTJRNCSLBOD-UHFFFAOYSA-M
• Inchi： InChI=1S/C10H10O3.Na/c11-9(10(12)13)7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,12,13);/q;+1/p-1
• SMILES： C1=CC=C(C=C1)CCC(=O)C(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Heavy Atom Count: 14